3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-ethoxyphenyl)propanamide

• IUPAC Name: 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(2-ethoxyphenyl)propanamide
• InChI: InChI=1S/C21H23N3O5/c1-4-28-16-8-6-5-7-15(16)22-19(25)11-12-20-23-21(24-29-20)14-9-10-17(26-2)18(13-14)27-3/h5-10,13H,4,11-12H2,1-3H3,(H,22,25)
• InChI Key: AAUUBWRPUVNZNT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CCC2=NC(=NO2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H23N3O5
• Molecular Weight: 397.4 g/mol

Description

3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-ethoxyphenyl)propanamide is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as DPOP and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DPOP is not fully understood, but it is believed to exert its effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
DPOP has been shown to exhibit a range of biochemical and physiological effects in various in vitro and in vivo studies. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties, among others. It has also been shown to modulate various neurotransmitter systems in the brain, which may have implications for the treatment of psychiatric disorders.

Advantages and Limitations for Lab Experiments

DPOP has several advantages for use in laboratory experiments, including its high purity and stability, which make it easy to handle and store. However, one of the limitations of using DPOP in laboratory experiments is its high cost, which may limit its use in large-scale studies.

Future Directions

There are several future directions for research on DPOP, including its potential applications in the treatment of various diseases, as well as its use as a tool for studying various signaling pathways in the body. Additionally, further studies are needed to fully understand the mechanism of action of DPOP and its potential side effects in humans.
In conclusion, DPOP is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DPOP for use in various fields of scientific research.

Synthesis Methods

The synthesis of DPOP involves a multi-step reaction process that includes the condensation of 3,4-dimethoxybenzaldehyde with hydrazine hydrate to form 3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole. This intermediate compound is then reacted with 2-ethoxyphenylpropanoic acid in the presence of a coupling agent to yield the final product, DPOP.

Scientific Research Applications

DPOP has been extensively studied for its potential applications in various fields of scientific research. One of its primary applications is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer and Alzheimer's disease.